BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Preclinical Formulation of Recoflavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Recoflavone

Cat. No.: B1679252

For Researchers, Scientists, and Drug Development Professionals

Introduction to Recoflavone

Recoflavone (also known as DA-6034) is a synthetic flavonoid derivative of eupatillin with
potent anti-inflammatory and antioxidant properties.[1][2][3] Its mechanism of action involves
the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2) and the modulation of
the nuclear factor-kappa B (NF-kB) signaling pathway, both of which are critical in the
inflammatory response.[4][5] Recoflavone has been investigated for various inflammatory
conditions, including gastritis, dry eye syndrome, and inflammatory bowel disease.[6][7]

Given its therapeutic potential, robust and reproducible preclinical animal studies are essential
to evaluate its efficacy and safety. A critical component of such studies is the development of
an appropriate formulation that ensures accurate and consistent delivery of the compound. This
document provides detailed application notes and protocols for the formulation of Recoflavone
for oral and intravenous administration in common preclinical animal models.

Physicochemical Properties of Recoflavone

Understanding the physicochemical properties of Recoflavone is the first step in developing a
suitable formulation. Its low aqueous solubility presents a significant challenge for achieving
adequate bioavailability.
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Property Value Source
Molecular Formula C20H1808 [31[8]
Molecular Weight 386.36 g/mol [3]
Predicted Water Solubility 0.0158 mg/mL [6]
Predicted logP 2.67 [6]

pKa (Strongest Acidic) 2.79 [6]
Class Flavonoid, Benzopyran [1][6]
Synonyms DA-6034, DA 6034 [21[3][8]

Recoflavone Mechanism of Action

Recoflavone exerts its anti-inflammatory effects by targeting key pathways in the inflammatory
cascade. By inhibiting COX enzymes, it reduces the synthesis of prostaglandins, which are key
mediators of pain and inflammation.[4] Furthermore, its inhibition of the NF-kB pathway
dampens the transcription of pro-inflammatory genes.[4][5]
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Formulation Preparation

1. Weigh Recoflavone
and Vehicle Components

2. Prepare Vehicle
(e.g., 0.5% CMC + 0.1% Tween 80)

3. Add Recoflavone to Vehicle
(Geometric Dilution)

4. Homogenize/Vortex
to form a uniform suspension

5. QC Check
(Visual Inspection, pH)

Proceed to Dosing

/

6. Weigh Animal & Calculate Dose Volume

~N

Animal Dosing Procedure

7. Properly Restrain Animal
(e.g., Scruffing)

8. Measure Gavage Needle Length
(Mouth to last rib)

9. Administer Suspension Slowly
via Oral Gavage

10. Monitor Animal Post-Dosing
(5-15 min)

-

o

Formulation Preparation (Sterile)\

1. Dissolve Recoflavone in DMSO

2. Add PEG400 and mix

3. Add Saline/WFI slowly while vortexing

4. Sterile Filter (0.22 pm syringe filter)

5. QC Check
(Clarity, Particulates)

J

Proceed to Dosing

/

\

Animal Dosing Procedure

6. Weigh Animal & Calculate Dose Volume

7. Warm Animal/Tail
(Heat lamp/pad) for vasodilation

8. Place in Restraint Device

9. Inject Slowly into Lateral Tail Vein

10. Apply pressure & Monitor Animal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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